Cas no 20294-48-8 (Phenol, 2,4-diiodo-6-nitro-)
Phenol, 2,4-diiodo-6-nitro- structure
Product Name:Phenol, 2,4-diiodo-6-nitro-
CAS No:20294-48-8
MF:C6H3I2NO3
MW:390.901866197586
CID:1392818
PubChem ID:13898732
Update Time:2025-04-20
Phenol, 2,4-diiodo-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,4-diiodo-6-nitro-
- 2,4-diiodo-6-nitrophenol
- G64728
- DB-181637
- 20294-48-8
- NS00133744
- DTXSID60552035
- SCHEMBL1530400
-
- Inchi： 1S/C6H3I2NO3/c7-3-1-4(8)6(10)5(2-3)9(11)12/h1-2,10H
- InChI Key： RDZLPOIBPKABGV-UHFFFAOYSA-N
- SMILES： IC1=CC(=CC(=C1O)[N+](=O)[O-])I
Computed Properties
- Exact Mass: 390.81929
- Monoisotopic Mass: 390.82024g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 63.37
Phenol, 2,4-diiodo-6-nitro- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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